Cas no 2228836-99-3 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methylbutanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methylbutanoic acid
• CAS No: 2228836-99-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5924033
• PubChem ID: 165609630
• Update Time: 2023-12-27

3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methylbutanoic acid
• 2228836-99-3
• EN300-1745839

• Inchi： 1S/C10H16N2O2/c1-7-5-8(11-12(7)4)10(2,3)6-9(13)14/h5H,6H2,1-4H3,(H,13,14)
• InChI Key： ZYZMCUGGUFODNJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų